DL-Proline, 1-[(3-fluorophenyl)methyl]-5-oxo-

• CAS No.: 116344-62-8
• Molecular Formula: C12H12FNO3
• Molecular Weight: 237.23 g/mol
• IUPAC Name: 1-[(3-fluorophenyl)methyl]-5-oxopyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C12H12FNO3/c13-9-3-1-2-8(6-9)7-14-10(12(16)17)4-5-11(14)15/h1-3,6,10H,4-5,7H2,(H,16,17)
• InChI Key: BYBOQLGVEVRAFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1C(=O)O)CC2=CC(=CC=C2)F

Description

DL-Proline, 1-[(3-fluorophenyl)methyl]-5-oxo- is a useful research compound. Its molecular formula is C12H12FNO3 and its molecular weight is 237.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 19.00 g of sodium hydroxide pellets in 225 ml of water was treated with 115.52 g of (±)-1-[(3-fluorophenyl)methyl]-5-methoxycarbonyl-2-pyrrolidinone and the mixture was heated for four hours (steam bath). The solution was cooled to the ambient temperature and extracted with diethyl ether (3×250 ml). The aqueous phase was acidified with concentrated hydrochloric acid to about pH-1. The aqueous phase was extracted with dichloromethane (2×300 ml) and the combined organic phase was dried over Na2SO4. The solution was vacuum filtered and the filtrate was concentrated to an oil which solidified on standing. The solid was recrystallized from 300 ml of toluene to yield 72.16 g of crystals, m.p. 114°-116.5° C.